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Compound of Interest

Compound Name: Tris(dimethylamino)silane

Cat. No.: B081438

Tris(dimethylamino)silane is a reactive and hazardous chemical that requires careful
handling and disposal to ensure the safety of laboratory personnel and to prevent
environmental contamination. This guide provides detailed procedures for the proper disposal
of Tris(dimethylamino)silane, in addition to essential safety information.

Key Safety and Hazard Information

Tris(dimethylamino)silane is a flammable liquid and vapor that reacts violently with water.[1] It
is corrosive and can cause severe skin burns and eye damage.[2][3][4] Inhalation of its vapors
can be fatal, and it is toxic if it comes into contact with the skin.[2][3][4] Due to these hazards, it
Is imperative to handle this compound in a well-ventilated area, preferably a chemical fume
hood, and to wear appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting chemical safety goggles and a face shield (minimum 8-inch).[1]
e Hand Protection: Rubber, neoprene, or nitrile gloves.[5]

» Skin Protection: A complete chemical-resistant suit and flame-retardant antistatic protective
clothing.[1]

o Respiratory Protection: An air-supplied or NIOSH-approved combination organic
vapor/amine gas respirator, especially if exposure may exceed the threshold limit value
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(TLV).[5]

Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative safety and physical data
for Tris(dimethylamino)silane.

Property Value Citations
Flash Point -8.89 t0 0.00 °C (closed cup) [1]
Boiling Point 142 °C [1]
Melting Point -90 °C [1]
Specific Gravity 0.838 g/cm3 at 25 °C [1]
Inhalation Toxicity LC50 (rat): 38 ppm/4 hours [5]
Oral Toxicity LD50 (rat): 595 mg/kg [5]
) Health: 4, Flammability: 3,
HMIS Ratings o [5]
Reactivity: 2
) Health: 3, Flammaubility: 3,
NFPA 704 Ratings [1]

Reactivity: 1

Step-by-Step Disposal Protocols

There are two primary recommended methods for the disposal of Tris(dimethylamino)silane.
The choice of method may depend on the available facilities and the quantity of waste.

Method 1: Hydrolysis and Neutralization
This method should be performed in a chemical fume hood.

e Hydrolysis: Carefully and slowly add the Tris(dimethylamino)silane to a container of water.
The reaction can be vigorous and will produce dimethylamine, which is a flammable and
toxic gas. Ensure the addition is controlled to manage the reaction rate.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.benchchem.com/product/b081438?utm_src=pdf-body
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.benchchem.com/product/b081438?utm_src=pdf-body
https://www.benchchem.com/product/b081438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Separation: After the reaction is complete, the mixture will separate into an aqueous layer
and an organic layer.

e Neutralization: The aqueous layer, containing dimethylamine, should be neutralized with
hydrochloric acid. Monitor the pH to ensure complete neutralization.

o Final Disposal: The neutralized aqueous layer can then be disposed of in accordance with
local regulations. The organic layer may be incinerated.[5]

Method 2: Incineration
This is a more direct method but requires access to a chemical incinerator.

o Professional Disposal Service: It is highly recommended to contact a licensed professional
waste disposal service for this method.[1]

« Incineration: The Tris(dimethylamino)silane should be burned in a chemical incinerator
equipped with an afterburner and a scrubber to handle the hazardous combustion products.
[1] Extra care should be taken during ignition due to the material's high flammability.[1]

Small Spill Disposal

For small spills, an alternative disposal method is available:

o Absorption: Cover the spill with an absorbent material such as clay or vermiculite.[5]

o Collection: Transfer the absorbent material to a suitable, sealed container for disposal.[5]

e Disposal: The container with the absorbed material should be disposed of as solid waste in
accordance with all chemical pollution control regulations.[5]

Disposal Procedure Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Tris(dimethylamino)silane.
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Start: Tris(dimethylamino)silane Waste

Is it a small spill?

Yes No No

Absorb with clay or vermiculite Option 1: Hydrolysis Option 2: Incineration

Dispose as solid waste Hydrolyze with water in a hood Contact licensed disposal service
Separate aqueous and organic layers Burn in a chemical incinerator
Neutralize aqueous layer with HCI Incinerate organic layer

Dispose of neutralized aqueous layer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.chemicalbook.com/msds/tris-dimethylamino-silane.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.0-msds.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-SI2897.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

